Cas no 155683-00-4 (Notoginsenoside Ft1)
Notoginsenoside Ft1 structure
Product Name:Notoginsenoside Ft1
CAS No:155683-00-4
MF:C47H80O17
MW:917.13
MDL:MFCD22125013
CID:2093820
Update Time:2024-11-01
Notoginsenoside Ft1 Chemical and Physical Properties
Names and Identifiers
-
- Notoginsenoside Ft1
- (3beta,12beta,20R)-12,20-Dihydroxydammar-24-en-3-yl O-beta-D-xylopyranosyl-(1→ 2)-O-beta-D-glucopyranosyl-(1→2)-beta-D-glucopyranoside
- (3beta,12beta,20R)-12,20-Dihydroxydammar-24-en-3-yl O-beta-D-xylopyranosyl-(1- 2)-O-beta-D-glucopyranosyl-(1-2)-beta-D-glucopyranoside
- (2R)-2-[(2R)-2-[(2S)-4,5-Dihydroxy-2-[[(5R,8R,9S,10R,13S,14R,17R)-12-hydroxy-17-[(2R)-2-hydroxy-6-me
-
- MDL: MFCD22125013
- Inchi: 1S/C47H80O17/c1-22(2)10-9-14-47(8,58)23-11-16-46(7)31(23)24(50)18-29-44(5)15-13-30(43(3,4)28(44)12-17-45(29,46)6)62-41-38(35(55)33(53)26(19-48)60-41)64-42-39(36(56)34(54)27(20-49)61-42)63-40-37(57)32(52)25(51)21-59-40/h10,23-42,48-58H,9,11-21H2,1-8H3/t23-,24+,25+,26+,27+,28-,29+,30-,31-,32-,33+,34+,35-,36-,37+,38+,39+,40-,41-,42-,44-,45+,46+,47+/m0/s1
- InChI Key: LLXVPTXOKTYXHU-UGGLCNOCSA-N
- SMILES: [C@H]1([C@@H](CO)O[C@@]([C@@H]([C@H]1O)O[C@@]1([H])[C@@H]([C@H]([C@H](O)CO1)O)O)([H])O[C@@H]1[C@H]([C@H](O)[C@H](O[C@@]1([H])O[C@H]1CC[C@@]2([C@@]3([C@@](C)(CC[C@@]2([H])C1(C)C)[C@]1(C)CC[C@@]([H])([C@]1([C@@H](C3)O)[H])[C@@](O)(C)CC/C=C(/C)\C)[H])C)CO)O)O
Computed Properties
- Exact Mass: 916.53955108 g/mol
- Monoisotopic Mass: 916.53955108 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 64
- Rotatable Bond Count: 12
- Complexity: 1630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 24
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 278
- Molecular Weight: 917.1
- XLogP3: 2.5
Experimental Properties
- Color/Form: Powder
- Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.7E-4 g/L) (25 ºC),
Notoginsenoside Ft1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0910-5mg |
Notoginsenoside Ft1 |
155683-00-4 | ≥98.0% | 5mg |
¥800 | 2024-05-24 | |
| MedChemExpress | HY-N0910-10mg |
Notoginsenoside Ft1 |
155683-00-4 | ≥98.0% | 10mg |
¥1000 | 2024-05-24 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0899-20mg |
Notoginsenoside Ft1 |
155683-00-4 | HPLC≥98% | 20mg |
¥1000元 | 2023-09-15 | |
| abcr | AB479060-10 mg |
Notoginsenoside ft1; . |
155683-00-4 | 10mg |
€192.50 | 2023-06-15 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N881982-5mg |
Notoginsenoside Ft1 |
155683-00-4 | ≥98% | 5mg |
¥738.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N881982-10mg |
Notoginsenoside Ft1 |
155683-00-4 | ≥98% | 10mg |
¥923.40 | 2022-01-13 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5761-2 mg |
Notoginsenoside Ft1 |
155683-00-4 | 2mg |
¥523.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5761-5 mg |
Notoginsenoside Ft1 |
155683-00-4 | 5mg |
¥747.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5761-10 mg |
Notoginsenoside Ft1 |
155683-00-4 | 10mg |
¥950.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5761-25 mg |
Notoginsenoside Ft1 |
155683-00-4 | 25mg |
¥1435.00 | 2022-04-26 |
Notoginsenoside Ft1 Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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